Cas no 88362-97-4 (9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-)
![9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- structure](https://www.kuujia.com/scimg/cas/88362-97-4x500.png)
88362-97-4 structure
Product name:9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
- 9,9-bis(benzylsulfanyl)fluorene
- 9,9-BIS(BENZYLSULFANYL)-9H-FLUORENE
- 88362-97-4
- DTXSID10524767
-
- Inchi: InChI=1S/C27H22S2/c1-3-11-21(12-4-1)19-28-27(29-20-22-13-5-2-6-14-22)25-17-9-7-15-23(25)24-16-8-10-18-26(24)27/h1-18H,19-20H2
- InChI Key: AFDHOFXMMBUGTI-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CSC2(C3=CC=CC=C3C4=CC=CC=C42)SCC5=CC=CC=C5
Computed Properties
- Exact Mass: 410.11629305g/mol
- Monoisotopic Mass: 410.11629305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.6Ų
- XLogP3: 7.3
9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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